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Introduction

Dicyclohexylamine (DCHA) is a volatile organic compound utilized in boiler water treatment
programs as a corrosion inhibitor.[1] Its primary function is to neutralize acidic contaminants,
primarily carbonic acid, that form in the steam and condensate systems of boilers.[2] By
elevating the pH of the condensate, DCHA effectively mitigates the corrosion of steel
components within the boiler system.[3] It is often used in conjunction with other neutralizing
amines, such as morpholine, to provide comprehensive protection across the entire steam and
condensate network.[4] This document provides detailed application notes and experimental
protocols for the evaluation of Dicyclohexylamine's efficacy in boiler water treatment.

Mechanism of Action

The primary cause of corrosion in the condensate return lines of a boiler system is the
formation of carbonic acid (H2COs). This acid is a result of the thermal decomposition of
bicarbonate and carbonate alkalinity in the boiler feedwater, which releases carbon dioxide
(CO2) into the steam.[2] As the steam condenses, the CO: dissolves in the water to form
carbonic acid, leading to a decrease in pH and an increase in the corrosion rate of the steel

piping.
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Dicyclohexylamine is a volatile amine, which means it evaporates with the steam and is
carried throughout the steam distribution system.[3] As the steam condenses, DCHA dissolves
in the condensate and, being a base, neutralizes the carbonic acid according to the following
reaction:

2(CeH11)2NH + H2CO3 — [(CeH11)2NH2]2COs3

This reaction raises the pH of the condensate, typically to a target range of 8.5-9.5, thereby
creating a less corrosive environment for the metal surfaces.[3]

In addition to its neutralizing capacity, DCHA can also contribute to the formation of a protective
film on the metal surfaces, further inhibiting corrosion.[5] This dual-action mechanism makes it
an effective corrosion inhibitor in boiler systems.

Quantitative Data Presentation

The following table summarizes the performance characteristics of Dicyclohexylamine in
comparison to other commonly used neutralizing amines. The data has been compiled from
various sources and is intended for comparative purposes. Actual performance may vary
depending on the specific operating conditions of the boiler system.

Dicyclohexylamine . Diethylaminoethan
Parameter Morpholine

(DCHA) ol (DEAE)
Distribution Ratio

o 4.0[3] 0.4[3] 1.7 - 2.4]6]
(Steam/Liquid)
**Neutralizing
Capacity (grams of
P ¥ 2.3[4] 2.0[4] 2.6[4]

amine per gram of
COg) **
Basicity (pKb at 25°C) 3.3 5.6 4.0
Recommended

8.5-9.5[3] 8.5-9.5[3] 8.5-9.5[3]

Condensate pH

Experimental Protocols
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The following protocols are designed to evaluate the effectiveness of Dicyclohexylamine as a
corrosion inhibitor in a simulated boiler water environment. These protocols are based on
established ASTM standards and common industry practices.[7][8][9]

Corrosion Rate Determination by Weight Loss Method
(Adapted from ASTM G31)

Objective: To determine the corrosion rate of carbon steel in a simulated boiler condensate
environment with and without the addition of Dicyclohexylamine.

Materials:

Carbon steel coupons (e.g., AlISI 1010) of known dimensions and surface area.

o Simulated condensate solution (deionized water saturated with CO:z to a target pH of 5.5-
6.0).

» Dicyclohexylamine solutions of varying concentrations (e.g., 50, 100, 200 ppm).
e Glass beakers or flasks.
» Water bath or incubator for temperature control.
¢ Analytical balance.
o Desiccator.
« Inhibited acid solution for cleaning (e.g., hydrochloric acid with an appropriate inhibitor).
Procedure:
e Coupon Preparation:
o Clean carbon steel coupons with a suitable solvent to remove any grease or oil.
o Pickle the coupons in an inhibited acid solution to remove any existing oxide layer.

o Rinse thoroughly with deionized water and then with acetone.
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o Dry the coupons in a desiccator and weigh them accurately to four decimal places.

o Test Solution Preparation:

o Prepare the simulated condensate solution by bubbling CO2 through deionized water until
the desired pH is reached.

o Prepare test solutions by adding the desired concentrations of Dicyclohexylamine to the
simulated condensate.

o Prepare a control solution without any DCHA.
e Immersion Test:
o Completely immerse three replicate coupons in each test solution and the control solution.

o Maintain the test solutions at a constant temperature representative of condensate
systems (e.g., 60-80°C) for a specified duration (e.g., 24, 48, or 72 hours).

e Coupon Cleaning and Re-weighing:
o After the immersion period, remove the coupons from the solutions.

o Clean the coupons to remove corrosion products according to ASTM G1 procedures (e.g.,
using an inhibited acid solution).

o Rinse, dry, and re-weigh the coupons accurately.
e Corrosion Rate Calculation:

o Calculate the corrosion rate (CR) in mils per year (mpy) using the following formula: CR
(mpy) = (K x W)/ (Ax T x D) Where:

» K = constant (3.45 x 10° for mpy)
» W = mass loss in grams

» A = surface area of the coupon in cm?
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» T = exposure time in hours

» D = density of the metal in g/cm3 (e.g., 7.87 g/cm? for carbon steel)

« Inhibition Efficiency Calculation:

o Calculate the inhibition efficiency (IE%) of Dicyclohexylamine using the following formula:
IE% = [(CR_control - CR_inhibitor) / CR_control] x 100 Where:

= CR_control = corrosion rate in the control solution

= CR_inhibitor = corrosion rate in the DCHA solution

Electrochemical Corrosion Measurement (Adapted from
ASTM G5)

Objective: To evaluate the effect of Dicyclohexylamine on the electrochemical corrosion
behavior of carbon steel using potentiodynamic polarization techniques.

Materials:

Potentiostat/Galvanostat.

Three-electrode electrochemical cell (working electrode: carbon steel; reference electrode:
Saturated Calomel Electrode (SCE) or Ag/AgCI; counter electrode: platinum or graphite).

Simulated condensate solution.

Dicyclohexylamine solutions of varying concentrations.
Procedure:
o Electrode Preparation:

o Prepare the carbon steel working electrode by embedding it in an insulating resin, leaving
a known surface area exposed.
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o Polish the exposed surface to a mirror finish using successively finer grades of abrasive
paper.

o Degrease with a suitable solvent and rinse with deionized water.

e Electrochemical Measurement:

o Assemble the electrochemical cell with the prepared electrodes and the test solution
(simulated condensate with and without DCHA).

o Allow the system to stabilize for a period (e.g., 30-60 minutes) to reach a steady open
circuit potential (OCP).

o Perform a potentiodynamic polarization scan by sweeping the potential from a cathodic
value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a
slow scan rate (e.g., 0.167 mV/s).

o Data Analysis:

[e]

Plot the resulting polarization curve (log current density vs. potential).

o Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by Tafel
extrapolation of the linear portions of the anodic and cathodic curves.

o Calculate the corrosion rate from the i_corr value using Faraday's law.

o Calculate the inhibition efficiency (IE%) using the following formula: IE% = [(i_corr_control
- i_corr_inhibitor) / i_corr_control] x 100 Where:

= |_corr_control = corrosion current density in the control solution
» |_corr_inhibitor = corrosion current density in the DCHA solution

Visualizations
Corrosion Inhibition Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Dicyclohexylamine/
https://www.arieschem.com/condensate-return-line-corrosion-inhibitors/
https://www.infrastructure.alberta.ca/content/doctype306/production/techpres26.pdf
https://beta.co.id/en/blog/palm-oil-mills-are-losing-condensate-pipes-to-carbonic-acid.-the-fix-a-smarter-amine-program
https://patents.google.com/patent/CN103253778B/en
https://patents.google.com/patent/CN103253778B/en
https://kh.aquaenergyexpo.com/wp-content/uploads/2023/07/Boiler-Water-Management.pdf
https://corrmagnet.com/wp-content/uploads/biodatas/1423918080C2014-3980_Corrosion%20Inhibitors.pdf
https://www.corrosionclinic.com/corrosion_resources/astm_corrosion_standards.htm
https://tft-pneumatic.com/blog/astm-corrosion-tests-and-standards/
https://www.benchchem.com/product/b1670486#application-of-dicyclohexylamine-in-boiler-water-treatment
https://www.benchchem.com/product/b1670486#application-of-dicyclohexylamine-in-boiler-water-treatment
https://www.benchchem.com/product/b1670486#application-of-dicyclohexylamine-in-boiler-water-treatment
https://www.benchchem.com/product/b1670486#application-of-dicyclohexylamine-in-boiler-water-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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